Cas no 473584-09-7 (3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane)

• Product Name: 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
• CAS No: 473584-09-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 2142192
• PubChem ID: 16036407
• Update Time: 2025-11-01

3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
• 3-Benzyl-9-oxa-3,7-diaza-bicyclo[3.3.1]nonane
• CS-0368526
• 7-Benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane
• 473584-09-7
• DB-315130
• SCHEMBL1618174
• F30525
• EN300-25745491
• SLFJZMKCBPIOSE-UHFFFAOYSA-N

• Inchi： 1S/C13H18N2O/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(10-15)16-12/h1-5,12-14H,6-10H2
• InChI Key： SLFJZMKCBPIOSE-UHFFFAOYSA-N
• SMILES： O1C2CNCC1CN(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 218.141913202Da
• Monoisotopic Mass: 218.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane

Comprehensive Overview of 3-Benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane (CAS No. 473584-09-7)

The compound 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane (CAS No. 473584-09-7) is a bicyclic organic molecule featuring a unique structural framework combining nitrogen and oxygen heteroatoms. This scaffold is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The benzyl substituent enhances lipophilicity, which can influence pharmacokinetic properties, making it a valuable moiety in drug design. Researchers often explore such diazabicyclo derivatives for their ability to modulate biological targets, including enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane has surged, driven by their applications in developing novel therapeutics. A trending topic in organic chemistry is the optimization of bicyclic scaffolds for improved drug delivery and selectivity. This compound’s oxa-diazabicyclo core aligns with the search for structurally diverse pharmacophores, a hot topic in AI-driven drug discovery. Computational tools, such as molecular docking and QSAR modeling, frequently utilize such frameworks to predict bioactivity, addressing common user queries like "how to design nitrogen-oxygen bicyclic drugs."

The synthesis of CAS 473584-09-7 typically involves multi-step reactions, including cyclization and functional group transformations. Chemists prioritize green chemistry principles, reflecting the industry’s shift toward sustainable practices. Questions like "eco-friendly synthesis of diazabicyclo compounds" are increasingly popular in search engines, highlighting the need for environmentally benign protocols. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency—a critical concern for researchers.

Beyond pharmaceuticals, 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane has potential in material science, particularly in designing smart polymers and catalysts. Its rigid structure offers steric control, a property leveraged in asymmetric catalysis—a field gaining traction in academic and industrial labs. Users often search for "applications of bicyclic amines in catalysis," underscoring its interdisciplinary relevance. The compound’s stability under various conditions also makes it a candidate for high-performance materials.

Regulatory and safety profiles of CAS 473584-09-7 are meticulously documented, with no significant hazards reported under standard handling conditions. This aligns with the growing emphasis on safe chemical practices in research. FAQs like "is 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane toxic?" are addressed through rigorous testing, ensuring compliance with global safety standards. Storage recommendations typically include inert atmospheres and moisture-free environments to preserve integrity.

In conclusion, 3-benzyl-9-oxa-3,7-diazabicyclo[3.3.1]nonane represents a versatile chemical entity with broad applicability. Its integration into drug discovery pipelines and advanced materials exemplifies the convergence of chemistry and innovation. As search trends evolve, this compound’s role in addressing challenges like selective drug targeting and sustainable synthesis will likely expand, cementing its importance in scientific advancement.